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Compound of Interest

Compound Name: N 556

Cat. No.: B1676889 Get Quote

Solubility of KY-556 (N-556)
Solvent Solubility

Concentration
(Molar)

Notes

DMSO 83.33 mg/mL 114.85 mM

Ultrasonic assistance

may be needed. It is

also noted that

hygroscopic DMSO

can significantly

impact solubility, and

newly opened DMSO

is recommended.[1]

Storage of Stock Solutions: For KY-556 in solvent, the recommended storage conditions are

-80°C for up to 6 months and -20°C for up to 1 month, in a sealed container away from

moisture.[1]

To proceed with creating a comprehensive technical guide, please provide the specific

chemical identity of "N 556." This will allow for the collection of relevant data on its solubility in

a wider range of aqueous and organic solvents, detailed experimental methodologies, and the

generation of appropriate diagrams.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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